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Compound of Interest

Compound Name: Bis-PEG13-t-butyl ester

Cat. No.: B8132011 Get Quote

Essential Safety and Handling Guide for Bis-
PEG13-t-butyl ester
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Bis-
PEG13-t-butyl ester, a versatile linker used in the synthesis of prodrugs and antibody-drug

conjugates (ADCs)[1]. Adherence to these procedures is critical for ensuring laboratory safety

and minimizing environmental impact.

Hazard Identification and Classification
Bis-PEG13-t-butyl ester is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed[2].

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects[2].

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The following table summarizes the

recommended equipment based on general laboratory best practices for handling similar

chemical compounds.
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Protection Type Recommended Equipment Rationale

Eye and Face Protection

Chemical safety goggles with

side-shields. A face shield

should be worn when there is

a significant risk of splashing.

To protect eyes from direct

contact and splashes, which

could cause serious irritation or

damage[3].

Hand Protection

Chemically resistant gloves.

Butyl rubber gloves are highly

recommended for their

excellent resistance to esters.

Nitrile gloves may be suitable

for incidental contact but

should be changed

immediately upon

contamination.

To prevent skin contact, which

may cause irritation or

absorption of the chemical[3]

[4].

Skin and Body Protection

A standard laboratory coat

should be worn at all times.

For larger quantities or

procedures with a high risk of

splashing, consider a

chemical-resistant apron or

coveralls.

To prevent skin contact with

the chemical[3][4].

Respiratory Protection

Work in a well-ventilated area,

preferably within a chemical

fume hood. If a fume hood is

not available or if

aerosolization is likely, a

NIOSH-approved respirator

with an appropriate organic

vapor cartridge may be

necessary.

To prevent respiratory tract

irritation from inhalation of any

dust or vapors[3].

Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of the compound and

ensuring a safe laboratory environment.
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Storage:

Store in a tightly sealed container in a cool, well-ventilated area[2].

Keep away from direct sunlight and sources of ignition[2].

Recommended long-term storage is at -20°C for the powder form or -80°C when in

solvent[2].

For many PEG derivatives, it is recommended to store them under a dry, inert atmosphere

(e.g., Nitrogen or Argon) and in the dark[5].

Handling:

Avoid inhalation, and contact with eyes and skin[2].

Avoid the formation of dust and aerosols[2].

Use only in areas with appropriate exhaust ventilation[2].

Do not eat, drink, or smoke when using this product[2].

Wash hands and skin thoroughly after handling[2].

Operational Plan: Step-by-Step Handling Procedure
The following workflow outlines the necessary steps for safely handling Bis-PEG13-t-butyl
ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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